3-Benzyl-2-[(2-fluorophenyl)methylsulfanyl]-6-piperidin-1-ylquinazolin-4-one

• IUPAC Name: 3-benzyl-2-[(2-fluorophenyl)methylsulfanyl]-6-piperidin-1-ylquinazolin-4-one
• InChI: InChI=1S/C27H26FN3OS/c28-24-12-6-5-11-21(24)19-33-27-29-25-14-13-22(30-15-7-2-8-16-30)17-23(25)26(32)31(27)18-20-9-3-1-4-10-20/h1,3-6,9-14,17H,2,7-8,15-16,18-19H2
• InChI Key: HRSAVVQVQOYMMS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC3=C(C=C2)N=C(N(C3=O)CC4=CC=CC=C4)SCC5=CC=CC=C5F
• Molecular Formula: C27H26FN3OS
• Molecular Weight: 459.6 g/mol

Description

3-Benzyl-2-[(2-fluorophenyl)methylsulfanyl]-6-piperidin-1-ylquinazolin-4-one is a synthetic compound that belongs to the quinazoline family. It has gained significant attention in scientific research due to its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Luminescent Properties and Electron Transfer

Research on piperazine-substituted naphthalimide compounds reveals applications in luminescent properties and photo-induced electron transfer, suggesting potential use in fluorescent probes and pH sensors. These compounds demonstrate significant fluorescence quantum yields and exhibit behavior characteristic of pH probes, making them valuable in biological and chemical sensing applications (Gan, Chen, Chang, & Tian, 2003).

Antimicrobial and Antitubercular Activities

The synthesis and evaluation of quinazoline derivatives for antimicrobial and antitubercular activities highlight their potential as lead candidates in drug discovery against infectious diseases. This includes the identification of compounds with significant activity against Mycobacterium tuberculosis, indicating the role of specific structural features in enhancing potency (Odingo et al., 2014).